PROTEIN KINASE C ALPHA PEPTIDE

• CAS RN: 163702-20-3
• Molecular Formula: C78H125N21O20
• Molecular Weight: 1676.985
• IUPAC Name: (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-5-amino-2-[[(2S)-2-[[(2S,3S)-2-[[(2S)-1-[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-5-amino-2-[[(2S)-1-[(2S)-4-amino-2-[[(2S)-2-[[(2S)-2,6-diaminohexanoyl]amino]-3-methylbutanoyl]amino]-4-oxobutanoyl]pyrrolidine-2-carbonyl]amino]-5-oxopentanoyl]amino]-3-phenylpropanoyl]amino]-3-methylbutanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]pyrrolidine-2-carbonyl]amino]-3-methylpentanoyl]amino]-4-methylpentanoyl]amino]-5-oxopentanoyl]amino]-3-hydroxypropanoyl]amino]propanoyl]amino]-3-methylbutanoic acid
• InChI: InChI=1S/C78H125N21O20/c1-12-43(10)63(75(115)90-50(32-39(2)3)68(108)87-48(25-27-57(81)101)67(107)93-54(37-100)70(110)86-44(11)64(104)96-62(42(8)9)78(118)119)97-72(112)56-24-19-31-99(56)76(116)52(34-46-36-84-38-85-46)91-74(114)61(41(6)7)95-69(109)51(33-45-20-14-13-15-21-45)89-66(106)49(26-28-58(82)102)88-71(111)55-23-18-30-98(55)77(117)53(35-59(83)103)92-73(113)60(40(4)5)94-65(105)47(80)22-16-17-29-79/h13-15,20-21,36,38-44,47-56,60-63,100H,12,16-19,22-35,37,79-80H2,1-11H3,(H2,81,101)(H2,82,102)(H2,83,103)(H,84,85)(H,86,110)(H,87,108)(H,88,111)(H,89,106)(H,90,115)(H,91,114)(H,92,113)(H,93,107)(H,94,105)(H,95,109)(H,96,104)(H,97,112)(H,118,119)/t43-,44-,47-,48-,49-,50-,51-,52-,53-,54-,55-,56-,60-,61-,62-,63-/m0/s1
• InChI Key: NBINJJMVUJUWBI-APQSRMTRSA-N
• SMILES: CCC(C)C(C(=O)NC(CC(C)C)C(=O)NC(CCC(=O)N)C(=O)NC(CO)C(=O)NC(C)C(=O)NC(C(C)C)C(=O)O)NC(=O)C1CCCN1C(=O)C(CC2=CN=CN2)NC(=O)C(C(C)C)NC(=O)C(CC3=CC=CC=C3)NC(=O)C(CCC(=O)N)NC(=O)C4CCCN4C(=O)C(CC(=O)N)NC(=O)C(C(C)C)NC(=O)C(CCCCN)N

Description

Protein Kinase C Alpha (PKCα) is a member of the Protein Kinase C family of serine/threonine kinases. It plays a central role in transducing extracellular signals into a variety of intracellular responses ranging from cell proliferation to apoptosis. PKCα is a glycosylated polypeptide chain containing amino acids 2-672 and has a molecular mass of 76.7 KD. It is one of the first calcium-dependent kinases to be discovered.

Molecular Structure Analysis

PKCα is a part of a family of closely related serine/threonine kinases with at least ten different isoforms having been discovered to date. The isoforms can be split into three families according to their requirement for different co-factors: The conventional, or classical ©PKCs: α, βI, βII and γ, the novel (n)PKCs: δ, ε, η and θ, and the atypical (a) PKCs: ζ and λ.

Chemical Reactions Analysis

PKCα plays a crucial role in various chemical reactions within the cell. For instance, it has been found that redox modification of PKCα differentially affects its activity toward different substrates.

Physical And Chemical Properties Analysis

PKCα is a protein with a molecular mass of 76.7 KD. It is a calcium-dependent kinase, meaning it requires calcium ions for its activity. The principal co-factors required for PKC activity are Ca 2+, phosphatidylserine (PS) and diacylglycerol (DAG), although the requirement for these co-factors varies by isoform.

Mechanism of Action

PKCα plays an essential role in the regulation of many important cellular processes and is dysregulated in several pervasive diseases, including diabetes, cardiovascular disease, and various neurodegenerative disorders. It is involved in a variety of cellular signaling pathways and can be activated by various signals which evoke lipid hydrolysis.

Safety and Hazards

PKCα has been implicated in various diseases, including cancers, neurological diseases, cardiovascular diseases, and infections. Overexpression of PKCα led to proliferation in a few cell types while it became a cause of death in others.